1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene

• IUPAC Name: 1-chloro-4-[(4-chloro-3-nitrophenyl)-difluoromethyl]-2-nitrobenzene
• InChI: InChI=1S/C13H6Cl2F2N2O4/c14-9-3-1-7(5-11(9)18(20)21)13(16,17)8-2-4-10(15)12(6-8)19(22)23/h1-6H
• InChI Key: HNHPMNUNYACESB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C2=CC(=C(C=C2)Cl)[N+](=O)[O-])(F)F)[N+](=O)[O-])Cl
• Molecular Formula: C13H6Cl2F2N2O4
• Molecular Weight: 363.10 g/mol

Description

1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as difluoromethyl 4-chloro-3-nitrophenyl ether nitrobenzene and is commonly used in the field of chemistry for various applications.

Mechanism of Action

The exact mechanism of action of 1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene is not fully understood. However, it is believed that this compound inhibits the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. This compound also inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene has been shown to have both biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, this compound has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene in lab experiments include its unique properties and its ability to inhibit the growth of cancer cells. However, the limitations of using this compound include its toxicity and the need for specialized equipment and facilities for its synthesis and handling.

Future Directions

There are several future directions for research on 1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Another direction is to study its mechanism of action and its effects on other enzymes and pathways involved in cancer growth and proliferation. Furthermore, research can be conducted to explore the potential of this compound in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound has been extensively used in the field of medicinal chemistry for the development of new drugs, particularly for the treatment of cancer. Further research is needed to fully understand the mechanism of action of this compound and its potential for use in other fields.

Scientific Research Applications

1-Chloro-4-[(4-chloro-3-nitrophenyl)(difluoro)methyl]-2-nitrobenzene has been extensively used in scientific research due to its unique properties. This compound is used as a building block in the synthesis of various organic compounds. It is also used in the field of medicinal chemistry for the development of new drugs. This compound has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells.